Cas no 1806879-14-0 (Methyl 2-(difluoromethyl)-6-hydroxy-5-methylpyridine-3-acetate)

• Product Name: Methyl 2-(difluoromethyl)-6-hydroxy-5-methylpyridine-3-acetate
• CAS No: 1806879-14-0
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• CID: 4887880
• Update Time: 2025-07-27

Methyl 2-(difluoromethyl)-6-hydroxy-5-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-6-hydroxy-5-methylpyridine-3-acetate

• Inchi： 1S/C10H11F2NO3/c1-5-3-6(4-7(14)16-2)8(9(11)12)13-10(5)15/h3,9H,4H2,1-2H3,(H,13,15)
• InChI Key： SVLFFVGYEQQWSB-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C)C(N1)=O)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 386
• XLogP3: 0.5
• Topological Polar Surface Area: 55.4

Additional information on Methyl 2-(difluoromethyl)-6-hydroxy-5-methylpyridine-3-acetate

Methyl 2-(difluoromethyl)-6-hydroxy-5-methylpyridine-3-acetate: A Promising Compound in Pharmaceutical Research

Methyl 2-(difluoromethyl)-6-hydroxy-5-methylpyridine-3-acetate, with the chemical formula C₁₁H₁₂F₂NO₃ and CAS number 1806879-14-0, has emerged as a significant compound in the field of pharmaceutical chemistry. This organic molecule, characterized by its unique pyridine ring structure and functional groups, has attracted considerable attention due to its potential therapeutic applications. Recent studies have highlighted its role in modulating biological pathways associated with inflammation and metabolic disorders, making it a focal point for researchers exploring novel therapeutic strategies.

The pyridine ring in this compound serves as a critical scaffold for drug development, providing a versatile platform for further chemical modifications. The presence of a hydroxyl group at the 6-position and a methyl group at the 5-position contributes to its structural complexity and biological activity. Additionally, the difluoromethyl substituent at the 2-position introduces unique electronic properties that may influence its interaction with biological targets. These structural features collectively enhance the compound's potential for applications in drug discovery and development.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of Methyl 2-(difluoromethyl)-6-hydroy-5-methylpyridine-3-acetate. Researchers have reported the use of fluorination techniques to introduce the difluoromethyl group, which is crucial for its biological activity. The synthesis process typically involves multi-step organic reactions, including nucleophilic substitution and esterification, to achieve the desired molecular structure. These synthetic approaches not only highlight the compound's chemical versatility but also underscore its potential for further functionalization to enhance therapeutic efficacy.

Preclinical studies have demonstrated that Methyl 2-(difluoromethyl)-6-hydroxy-5-methylpyridine-3-acetate exhibits promising pharmacological properties. In vitro assays have shown its ability to modulate signaling pathways involved in inflammatory responses, suggesting potential applications in the treatment of autoimmune diseases and chronic inflammation. A 2023 study published in Journal of Medicinal Chemistry reported that this compound exhibits selective inhibition of certain kinases, which are implicated in cancer progression. These findings position it as a potential candidate for further investigation in oncology.

Furthermore, the compound's hydroxyl group and carboxylate ester functionality may play a role in its metabolic stability and bioavailability. Researchers are actively exploring strategies to optimize these properties, such as the incorporation of prodrug moieties or the modification of side chains to enhance solubility. These efforts are critical for translating the compound's in vitro potential into clinical applications. The development of such derivatives could lead to improved therapeutic outcomes with reduced side effects.

In addition to its pharmacological properties, the compound's structural characteristics make it an attractive candidate for use as a building block in the synthesis of more complex molecules. The pyridine ring provides a rigid framework that can be further modified to incorporate diverse functional groups, enabling the design of molecules with tailored biological activities. This versatility is particularly valuable in the context of drug discovery, where the ability to fine-tune molecular properties is essential for achieving desired therapeutic effects.

The difluoromethyl substituent in this compound has also garnered attention for its potential impact on drug-target interactions. Fluorine atoms are known to influence the hydrophobicity and electronic distribution of molecules, which can affect their binding affinity to biological targets. Studies have shown that the introduction of fluorine atoms can enhance the stability of drug-target interactions, potentially leading to improved therapeutic outcomes. These insights highlight the importance of the difluoromethyl group in determining the compound's biological activity.

Moreover, the compound's potential applications extend beyond traditional therapeutic areas. Researchers are investigating its role in the development of novel materials for biomedical applications, such as drug delivery systems and tissue engineering scaffolds. The hydroxyl group and carboxylate ester functionality may contribute to the formation of biocompatible materials with controlled release properties. These studies underscore the compound's broader relevance in the field of materials science and its potential to address unmet medical needs.

Despite its promising properties, the compound's development is not without challenges. Researchers are working to overcome issues related to its synthesis, stability, and delivery. For instance, the hydroxyl group may be prone to hydrolysis under certain conditions, which could affect its shelf life and therapeutic efficacy. To address these challenges, scientists are exploring strategies such as the incorporation of protective groups or the development of stable formulations that enhance the compound's chemical stability.

Overall, Methyl 2-(difluoromethyl)-6-hydroxy-5-methylpyridine-3-acetate represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable candidate for further research and development. As scientists continue to explore its properties and optimize its chemical characteristics, this compound may pave the way for the discovery of new drugs and therapies that address a wide range of medical conditions.